5,6-Dihydro-4H-cyclopenta[d][1,3]thiazole

Specification

• CAS No.: 5661-10-9
• Molecular Formula: C6H7NS
• Molecular Weight: 125.19 g/mol
• IUPAC Name: 5,6-dihydro-4H-cyclopenta[d][1,3]thiazole
• Standard InChI: InChI=1S/C6H7NS/c1-2-5-6(3-1)8-4-7-5/h4H,1-3H2
• Standard InChI Key: QCCKBDNIBZPFCH-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC=N2
• Canonical SMILES: C1CC2=C(C1)SC=N2

Introduction

5,6-Dihydro-4H-cyclopenta[d]thiazole is a heterocyclic compound that combines a cyclopentane ring with a thiazole ring. This compound is part of a broader class of thiazoles, which are known for their diverse biological activities and applications in pharmaceuticals and materials science. The specific structure of 5,6-Dihydro-4H-cyclopenta[d]thiazole, with its fused rings, contributes to its unique chemical and physical properties.

Applications and Research Findings

While specific applications of 5,6-Dihydro-4H-cyclopenta[d]thiazole are not widely documented, compounds with similar structures have been explored for their potential in pharmaceuticals. For instance, thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. Additionally, fused thiazoles have been investigated as ligands for various receptors, including histamine H3 receptors, which are targets for treating neurological disorders.

Related Compounds and Their Applications

Several related compounds have been studied for their biological activities:

• 2-Methyl-5,6-dihydro-4H-cyclopenta[d]13thiazole: This compound is available commercially and may be used as a building block in organic synthesis.

• 2-Amino-5,6-dihydro-4H-cyclopenta[d]13thiazole-4-carboxylic acid: Known for its potential as a building block in medicinal chemistry, this compound has a molecular weight of 184.22 g/mol and a CAS number of 1105191-92-1.

• 2-Methyl-5,6-dihydro-4H-cyclopenta[d]13thiazole-4-carboxylic acid: This compound is available with a purity of 95% or higher and is used in various chemical syntheses.